Cas no 51776-05-7 (Thiophene, 2-(4-nitrophenyl)-5-phenyl-)

• Product Name: Thiophene, 2-(4-nitrophenyl)-5-phenyl-
• CAS No: 51776-05-7
• MF: C₁₆H₁₁NO₂S
• MW: 281.329042673111
• CID: 361434
• PubChem ID: 10468926
• Update Time: 2025-04-19

Thiophene, 2-(4-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(4-nitrophenyl)-5-phenyl-
• 2-(4-nitrophenyl)-5-phenylthiophene
• SCHEMBL11519845
• 51776-05-7
• DTXSID50440472

• Inchi： 1S/C16H11NO2S/c18-17(19)14-8-6-13(7-9-14)16-11-10-15(20-16)12-4-2-1-3-5-12/h1-11H
• InChI Key： BTOFUQVKQBHYQW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.05113
• Monoisotopic Mass: 281.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14